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Abstract

Fumonisins are mycotoxins produced by Fusarium species, primarily F. verticillioides and F.
proliferatum, which are frequent contaminants of maize and maize-based products worldwide.
[1] The major analogues are fumonisin B1 (FB1), fumonisin B2 (FB2), and fumonisin B3
(FB3).[1] While FB1 is the most prevalent and considered the most toxic, FB3 is a significant
co-contaminant that contributes to the overall toxic burden.[1][2] Due to their structural similarity
and shared mechanism of action, regulatory bodies typically establish maximum levels and
health-based guidance values for the sum of these fumonisins.[3][4] This guide provides a
comprehensive overview of the current regulations, toxicological data, and analytical
methodologies for Fumonisin B3 and its related compounds in food and feed.

Toxicology and Mechanism of Action

The toxicity of B-fumonisins (FB1, FB2, and FB3) stems from their structural similarity to
sphingoid bases like sphinganine (Sa) and sphingosine (S0).[5][6] This allows them to
competitively inhibit the enzyme ceramide synthase, a critical component of the de novo
sphingolipid biosynthesis pathway.[6][7]
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Key Toxicological Effects:

 Disruption of Sphingolipid Metabolism: Inhibition of ceramide synthase blocks the acylation
of sphinganine, leading to the accumulation of this precursor and the depletion of complex
sphingolipids downstream.[7] The ratio of sphinganine to sphingosine (Sa/So) is a well-
established biomarker for fumonisin exposure.[6]

o Organ-Specific Toxicity: The primary target organs are the liver and kidneys, with observed
effects including nephrotoxicity and hepatotoxicity.[3][8] Fumonisin Bl is classified by the
International Agency for Research on Cancer (IARC) as a Group 2B carcinogen, possibly
carcinogenic to humans.[6]

o Cellular Disruption: The alteration of sphingolipid metabolism affects numerous cellular
functions, including cell signaling, membrane integrity, and the regulation of apoptosis and
proliferation.[2][6][9]

While most toxicological data is derived from studies on FB1, the profiles for FB2 and FB3 are
considered very similar.[4] All three major fumonisins have demonstrated the ability to induce
hepatocyte nodules in rats.[4]
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Caption: Fumonisin's Mechanism of Action via Ceramide Synthase Inhibition.

International Regulation and Health-Based
Guidance Values

Regulatory limits for fumonisins are typically set for the sum of FB1 and FB2, or for total
fumonisins (FB1 + FB2 + FB3), and are primarily applied to maize and maize-based products.
These regulations are informed by health-based guidance values, such as the Tolerable Daily
Intake (TDI).

Health-Based Guidance Values

Health-based guidance values are established by scientific bodies to estimate the amount of a
substance that can be consumed daily over a lifetime without posing an appreciable risk to
health.
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Issuing Body Value Group Derl-vatlon Reference
Basis
NOEL of 0.2
mg/kg bw/day for
2 ug/kg bw/day FB1 + FB2 + nephrotoxicity in
JECFA a 90-day rat [31[4]
(PMTDI) FB3
study, with a
safety factor of
100.
BMDL10 of 0.1
mg/kg bw/day for
increased
megalocytic
1 pg/kg bw/day FB1 + FB2 + _
EFSA hepatocytes in a [10][11]
(TDI) FB3 + FB4 _
chronic mouse
study, with an
uncertainty factor
of 100.
PMTDI:
Provisional
Maximum
Tolerable Daily
Intake; TDI:
Tolerable Daily
Intake; JECFA:
Joint FAO/WHO
Expert
Committee on
Food Additives;
EFSA: European
Food Safety
Authority; NOEL:
No-Observed-
Effect Level;
BMDL10:
Benchmark Dose
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Lower
Confidence Limit
for a 10%
response.

Maximum Levels in Human Food

Maximum levels (MLs) are legally enforced limits for contaminants in foodstuffs. The following

table summarizes key international regulations.
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BENCHE

Regulatory Maximum Regulated
. Food Product o Reference
Body | Region Level (pgl/kg) Fumonisins
European Unprocessed
o ) 4000 FB1 + FB2 [12]
Commission maize
Maize intended
for direct human
consumption, 1000 FB1 + FB2 [13]
maize-based
foods
Maize-based
breakfast cereals 800 FB1 + FB2 [14]
and snacks
Processed
maize-based
foods and baby
] 200 FB1 + FB2 [14]
foods for infants
and young
children
Codex ) ] o
) ) Raw maize grain 4000 Total Fumonisins  [15]
Alimentarius
Maize flour and o
] 2000 Total Fumonisins  [15][16]
maize meal
Degermed dry
U.S. FDA milled corn Total Fumonisins
, 2000 [12]
(Guidance) products (e.g., (FB1+FB2+FB3)
grits, meal, flour)
Whole or partially
degermed dry o
) Total Fumonisins
milled corn 3000 [1]
(FB1+FB2+FB3)
products (e.qg.,
flaking grits)
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Dry milled corn Total Fumonisins
4000 [1]
bran, corn masa (FB1+FB2+FB3)

Popcorn grain

intended for Total Fumonisins

3000 (1]
human (FB1+FB2+FB3)
consumption
Note: U.S. FDA
levels are

guidance levels,
not legally
binding limits, but
represent the
agency's current
thinking on levels
adequate to
protect public
health.[1][17]

Guidance Levels in Anhimal Feed

Fumonisins also pose a significant risk to livestock, with varying sensitivity among species.
Regulations and guidance levels are established to protect animal health.
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BENGHE

Animal .
Regulatory . Maximum Regulated
. Species | Feed o Reference
Body | Region Level (pglkg) Fumonisins
Type
5,000 (in
U.S. FDA Equids and corn/by-products,  Total Fumonisins [18][19]
(Guidance) rabbits not to exceed (FB1+FB2+FB3)
20% of diet)
20,000 (in
Swine and corn/by-products,  Total Fumonisins 1]
catfish not to exceed (FB1+FB2+FB3)
50% of diet)
_ 30,000 (in
Ruminants, o
) corn/by-products,  Total Fumonisins
poultry, and mink [18]
] not to exceed (FB1+FB2+FB3)
(for breeding) )
50% of diet)
100,000 (in
Poultry (for corn/by-products,  Total Fumonisins (1]
slaughter) not to exceed (FB1+FB2+FB3)
50% of diet)
Maize and maize
European
o by-products for 60,000 FB1 + FB2 [14]
Commission )
animal feed
Complementary/
complete feed for 5,000 FB1 + FB2 [14]
pigs
Complementary/
complete feed for 5,000 FB1 + FB2 [14]
horses
Complementary/
complete feed for
poultry, adult 10,000 FB1 + FB2 [14]
ruminants, and
mink
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Experimental Protocols for Fumonisin Analysis

Accurate quantification of Fumonisin B3 and other fumonisins in complex food and feed
matrices requires robust analytical methods. High-Performance Liquid Chromatography
(HPLC) with fluorescence detection and Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) are the most common techniques.[20]

General Analytical Workflow

The analysis typically involves sample extraction, extract purification (clean-up), and

instrumental determination.
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Caption: General Experimental Workflow for Fumonisin Analysis in Food.
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Detailed Methodological Steps

e Sample Extraction:
o Objective: To efficiently extract fumonisins from the solid matrix into a liquid solvent.

o Protocol: A homogenized sample (e.g., 25 g) is typically extracted with a solvent mixture
such as methanol/water (3:1, v/v) or acetonitrile/water (1:1, v/v). The mixture is shaken or
blended at high speed for a specified time (e.g., 30 minutes) and then filtered or
centrifuged to separate the liquid extract from the solid residue.[20][21]

o Extract Clean-up:

o Objective: To remove interfering matrix components that could affect the accuracy and
longevity of the analytical column and detector.

o Protocol (Solid Phase Extraction - SPE): Strong Anion Exchange (SAX) cartridges are
commonly used. The acidic extract is passed through the SAX column, which retains the
fumonisins via their carboxyl groups. The column is washed with a solvent like methanol to
remove impurities. The fumonisins are then eluted with a weak acid in methanol (e.g., 1%
acetic acid in methanol). Immunoaffinity columns (IAC) offer higher selectivity by using
antibodies specific to the fumonisin structure.[20]

 Derivatization (for HPLC-FLD):

o Objective: To attach a fluorescent tag to the primary amino group of the fumonisins, as
they are not naturally fluorescent. This step is not required for LC-MS/MS.

o Protocol: The purified extract is mixed with a derivatizing agent, most commonly o-
phthaldialdehyde (OPA) in the presence of a thiol like 2-mercaptoethanol (MCE). The
reaction forms a highly fluorescent isoindole derivative that can be detected with high
sensitivity.[22]

o Chromatographic Separation and Detection:

o Objective: To separate Fumonisin B3 from other fumonisins and matrix components, and
to quantify its concentration.
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o Protocol (LC-MS/MS): This is the preferred method for its high specificity and sensitivity.
Separation is achieved on a C18 reversed-phase column using a gradient elution with a
mobile phase of water and methanol or acetonitrile, often containing a modifier like formic
acid.[21] Detection is performed using a tandem mass spectrometer in Multiple Reaction
Monitoring (MRM) mode, which provides unambiguous identification and quantification.
[21]

o Protocol (HPLC-FLD): The derivatized fumonisins are separated on a C18 column. The
fluorescence detector is set to an excitation wavelength of ~335 nm and an emission
wavelength of ~440 nm. Quantification is performed by comparing the peak area to that of
a certified reference standard.

Conclusion

Fumonisin B3 is a significant mycotoxin in the food and feed supply chain, particularly in
maize. Due to its co-occurrence with FB1 and FB2 and their shared toxicological mechanism of
disrupting sphingolipid biosynthesis, it is regulated as part of a group. International bodies like
JECFA, EFSA, and the Codex Alimentarius have established health-based guidance values
and maximum levels for the sum of B-fumonisins to protect human and animal health. The
enforcement of these regulations relies on robust analytical methods, with LC-MS/MS being the
current gold standard for its specificity and sensitivity. Continuous monitoring and adherence to
these regulatory standards are essential for mitigating the risks associated with fumonisin
exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. fda.gov [fda.gov]

e 2. Fumonisins B3 - Total Tox-Burden - Lab Results explained | HealthMatters.io
[healthmatters.io]

e 3. WHO | JECFA [apps.who.int]

© 2025 BenchChem. All rights reserved. 12 /14 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8875997/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8875997/
https://www.benchchem.com/product/b570569?utm_src=pdf-body
https://www.benchchem.com/product/b570569?utm_src=pdf-custom-synthesis
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://healthmatters.io/understand-blood-test-results/fumonisins-b3-2
https://healthmatters.io/understand-blood-test-results/fumonisins-b3-2
https://apps.who.int/food-additives-contaminants-jecfa-database/Home/Chemical/3274
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. ec.europa.eu [ec.europa.eu]

5. encyclopedia.pub [encyclopedia.pub]

6. A Review of the Mycotoxin Family of Fumonisins, Their Biosynthesis, Metabolism,
Methods of Detection and Effects on Humans and Animals - PMC [pmc.ncbi.nim.nih.gov]

e 7. Fumonisin Toxicity and Mechanism of Action: Overview and Current Perspectives
[jstage.jst.go.jp]

» 8. Fumonisins B3 - Mycotoxins (Vibrant America) - Lab Results explained | HealthMatters.io
[healthmatters.io]

» 9. Toxic Mechanism and Biological Detoxification of Fumonisins - PMC
[pmc.ncbi.nlm.nih.gov]

e 10. Appropriateness to set a group health-based guidance value for fumonisins and their
modified forms | EFSA [efsa.europa.eu]

e 11. wpsa-aeca.es [wpsa-aeca.es]

e 12. researchgate.net [researchgate.net]

o 13. researchgate.net [researchgate.net]

e 14. sagl.co.za [sagl.co.za]

e 15. thepigsite.com [thepigsite.com]

e 16. fao.org [fao.org]

e 17. downloads.regulations.gov [downloads.regulations.gov]
» 18. downloads.regulations.gov [downloads.regulations.gov]
e 19. researchgate.net [researchgate.net]

e 20. researchgate.net [researchgate.net]

e 21. LC-MS/MS Analysis of Fumonisin B1, B2, B3, and Their Hydrolyzed Metabolites in
Broiler Chicken Feed and Excreta - PMC [pmc.ncbi.nim.nih.gov]

e 22. academic.oup.com [academic.oup.com]

 To cite this document: BenchChem. [Regulation and maximum tolerated levels of Fumonisin
B3 in food]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570569#regulation-and-maximume-tolerated-levels-of-
fumonisin-b3-in-food]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 13/14 Tech Support


https://ec.europa.eu/food/fs/sc/scf/out185_en.pdf
https://encyclopedia.pub/entry/20665
https://pmc.ncbi.nlm.nih.gov/articles/PMC11719890/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11719890/
https://www.jstage.jst.go.jp/article/foodsafetyfscj/1/1/1_2013006/_html/-char/en
https://www.jstage.jst.go.jp/article/foodsafetyfscj/1/1/1_2013006/_html/-char/en
https://healthmatters.io/understand-blood-test-results/fumonisins-b3
https://healthmatters.io/understand-blood-test-results/fumonisins-b3
https://pmc.ncbi.nlm.nih.gov/articles/PMC8954241/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8954241/
https://www.efsa.europa.eu/en/efsajournal/pub/5172
https://www.efsa.europa.eu/en/efsajournal/pub/5172
https://www.wpsa-aeca.es/aeca_imgs_docs/3994_efsa%20journal%20-%202022%20-%20%20-%20assessment%20of%20information%20as%20regards%20the%20toxicity%20of%20fumonisins%20for%20pigs%20%20poultry%20and%20horses.pdf
https://www.researchgate.net/figure/Maximum-limits-for-Fumonisins-in-feeds-and-foods-in-different-countries-149-150_tbl2_335776521
https://www.researchgate.net/figure/Summary-of-estimated-intakes-g-kg-bw-day-in-comparison-with-EFSA-estimations-and_tbl2_337778299
https://sagl.co.za/wp-content/uploads/Reports/Maize/2017.2018/Page-74-77.pdf
https://www.thepigsite.com/news/2014/09/new-proposed-maximum-levels-of-fumonisins-in-maize-1
https://www.fao.org/fao-who-codexalimentarius/sh-proxy/en/?lnk=1&url=https%253A%252F%252Fworkspace.fao.org%252Fsites%252Fcodex%252FShared%2BDocuments%252FArchive%252FMeetings%252FCCCF%252Fcccf8%252Fcf08_09e.pdf
https://downloads.regulations.gov/FDA-2000-D-0196-0004/attachment_1.pdf
https://downloads.regulations.gov/FDA-2000-D-0196-0008/attachment_1.pdf
https://www.researchgate.net/figure/FDA-guidance-levels-for-total-fumonisins-FB1-FB2-FB3-in-corn-and-corn-by-products_tbl1_266026725
https://www.researchgate.net/publication/319960922_Analysis_of_Fumonisins_a_Review
https://pmc.ncbi.nlm.nih.gov/articles/PMC8875997/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8875997/
https://academic.oup.com/jaoac/article-abstract/75/2/313/5686465
https://www.benchchem.com/product/b570569#regulation-and-maximum-tolerated-levels-of-fumonisin-b3-in-food
https://www.benchchem.com/product/b570569#regulation-and-maximum-tolerated-levels-of-fumonisin-b3-in-food
https://www.benchchem.com/product/b570569#regulation-and-maximum-tolerated-levels-of-fumonisin-b3-in-food
https://www.benchchem.com/product/b570569#regulation-and-maximum-tolerated-levels-of-fumonisin-b3-in-food
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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